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Compound of Interest

Compound Name:
Methyl 3-

oxocyclobutanecarboxylate

Cat. No.: B044603 Get Quote

Essential Safety and Handling Guide for Methyl 3-
oxocyclobutanecarboxylate
This guide provides immediate, essential safety, and logistical information for the handling and

disposal of Methyl 3-oxocyclobutanecarboxylate, tailored for researchers, scientists, and

drug development professionals.

Chemical Safety and Hazard Information
Methyl 3-oxocyclobutanecarboxylate is a chemical compound that requires careful handling

due to its potential health hazards. It is classified as harmful if swallowed, a cause of skin and

serious eye irritation, and may lead to respiratory irritation.[1][2] It is also a combustible liquid.

[2] Adherence to proper safety protocols is crucial to minimize risk.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Methyl 3-
oxocyclobutanecarboxylate.
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Property Value Source

Molecular Formula C6H8O3 [2][3]

Molecular Weight 128.13 g/mol [2][4]

Boiling Point 105 °C (at 25 hPa) [5]

Density 1.145 g/cm³ (at 25 °C) [5]

CAS Number 695-95-4 [2]

Operational Plan for Safe Handling
A systematic approach to handling Methyl 3-oxocyclobutanecarboxylate is essential for

laboratory safety. The following step-by-step guidance outlines the procedural workflow from

receipt of the chemical to its disposal.

Pre-Handling Preparations
Risk Assessment: Before starting any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure a calibrated and certified chemical fume hood is available and

functioning correctly.[1]

Safety Equipment: Locate and verify the functionality of the nearest safety shower and

emergency eyewash station.[1]

Personal Protective Equipment (PPE): Assemble and inspect all necessary PPE as detailed

in the following section.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 3-oxocyclobutanecarboxylate:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[1][6]

Hand Protection: Wear chemical-resistant gloves.[1]
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Skin and Body Protection: A lab coat or suitable protective clothing is necessary.[1][6]

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

generation, a NIOSH/MSHA-approved respirator should be worn.[1][6]

Handling Procedures
Ventilation: All handling of Methyl 3-oxocyclobutanecarboxylate must be performed inside

a chemical fume hood to minimize inhalation exposure.[1]

Avoid Contact: Take precautions to avoid direct contact with skin and eyes.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly after

handling the chemical.[1]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat and ignition sources.[1]

Spill and Emergency Procedures
Minor Spills: For small spills, absorb the chemical with an inert material (e.g., sand,

diatomite) and place it in a suitable container for disposal.[6][7]

Major Spills: In the event of a large spill, evacuate the area and contact emergency

personnel.[6][8]

First Aid - Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek

immediate medical attention.[1][9]

First Aid - Skin Contact: If the chemical comes into contact with skin, immediately wash the

affected area with plenty of soap and water and seek medical attention.[1][9]

First Aid - Eye Contact: In case of eye contact, immediately flush the eyes with water for at

least 15 minutes and get immediate medical attention.[1]

First Aid - Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and

seek immediate medical attention.[1]
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Disposal Plan
Proper disposal of Methyl 3-oxocyclobutanecarboxylate and its contaminated waste is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste containing Methyl 3-oxocyclobutanecarboxylate in a

designated, properly labeled, and sealed container.

Disposal Method: Dispose of the chemical waste through an approved waste disposal plant

or a licensed hazardous waste contractor.[1] Do not dispose of it down the drain or in regular

trash.

Experimental Protocols
Detailed methodologies for specific experiments involving Methyl 3-
oxocyclobutanecarboxylate are not provided in safety data sheets. Researchers should

develop and validate their own experimental protocols based on the specific requirements of

their study, incorporating the safety and handling procedures outlined in this guide.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Methyl 3-
oxocyclobutanecarboxylate in a laboratory setting.
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Start: Receive Chemical
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- Avoid Contact
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If not all used
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After useFuture Use

5. Decontamination
- Clean Work Area

- Remove & Clean PPE

6. Waste Disposal
- Approved Disposal Vendor

End of Process
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Caption: Workflow for the safe handling of Methyl 3-oxocyclobutanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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